Cas no 22568-49-6 (4-(2-nitroethenyl)phenol)

4-(2-Nitroethenyl)phenol is a nitrovinyl-substituted phenolic compound characterized by its reactive nitroethenyl functional group. This structure imparts unique chemical properties, making it valuable in organic synthesis, particularly as an intermediate in the preparation of more complex molecules. The presence of both phenolic and nitroethenyl groups allows for versatile reactivity, including electrophilic and nucleophilic transformations. Its conjugated system may also contribute to applications in materials science, such as nonlinear optical materials. The compound’s well-defined structure and stability under controlled conditions ensure consistent performance in research and industrial processes. Proper handling is advised due to potential sensitivity to light and heat.
4-(2-nitroethenyl)phenol structure
4-(2-nitroethenyl)phenol structure
Product Name:4-(2-nitroethenyl)phenol
CAS No:22568-49-6
MF:C8H7NO3
MW:165.146082162857
MDL:MFCD00060551
CID:250924
PubChem ID:638437
Update Time:2025-06-08

4-(2-nitroethenyl)phenol Chemical and Physical Properties

Names and Identifiers

    • (E)-4-(2-Nitrovinyl)phenol
    • Phenol,4-[(1E)-2-nitroethenyl]-
    • TRANS-4-HYDROXY-Β-NITROSTYRENE
    • (E)-1-(4-formyl)phenyl-2-(4-methyl)phenylethene
    • (E)-1-(4-formylphenyl)-2-(4-methylphenyl)ethene
    • (E)-1-(4-hydroxyphenyl)-2-nitroethene
    • (E)-1-hydroxy-4-(2-nitroethenyl)benzene
    • (E)-4-(4-methylstyryl)benzaldehyde
    • (E)-4-[2-(4-methylphenyl)ethenyl]benzaldehyde
    • Benzaldehyde, 4-[(1E)-2-(4-methylphenyl)ethenyl]-
    • CTK0A7331
    • p-hydroxy-trans-nitrostyrene
    • trans-4-(4'-methylstyryl)benzaldehyde
    • Trans-p-hydroxy-beta-nitrostyrene
    • 4-(2-nitroethenyl)phenol
    • CS-0085463
    • NSC30299
    • 2-(4-Hydroxyphenyl)nitroethene
    • Phenol, 4-[(1E)-2-nitroethenyl]-
    • 4-[(E)-2-Nitroethenyl]phenol #
    • 4-hydroxy-beta-nitrostyrene
    • DS-2149
    • InChI=1/C8H7NO3/c10-8-3-1-7(2-4-8)5-6-9(11)12/h1-6,10H/b6-5
    • Q27464302
    • AKOS024267116
    • DTXSID80879352
    • NSC81594
    • Phenol, p-(2-nitrovinyl)-, (E)-
    • J-018541
    • trans-4-Hydroxy-beta-nitrostyrene
    • trans-4-Hydroxy-beta-nitrostyrene, 97%
    • 1-(4-hydroxyphenyl)-2-nitroethene
    • p-Hydroxy-beta-nitrostyrene
    • 8DRL9H2PWA
    • MFCD00060551
    • (E)-1-(4'-hydroxyphenyl)-2-nitroethene
    • TRANS-4-HYDROXY-BETA-NITROSTYRENE 97
    • PD181648
    • trans-4-(2-Nitrovinyl)phenol
    • 4-(2-Nitro-vinyl)-phenol
    • phenol, 4-[(E)-2-nitroethenyl]-
    • 4-[(E)-2-nitrovinyl]phenol
    • PheNA
    • 4-[(1E)-2-Nitroethenyl]phenol
    • EN300-1259135
    • NSC-30299
    • 4-Hydroxy-omega-nitrostyrene
    • 4-(2-(Hydroxy(oxido)amino)vinyl)phenol
    • 1-Hydroxy-4-(2-nitrovinyl)benzene
    • 4-Hydroxy-b-nitrostyrene
    • AKOS002389300
    • Phenol, 4-(2-nitroethenyl)-
    • P81
    • NSC-81594
    • AKOS000807562
    • J-014768
    • 4-[(E)-2-Nitroethenyl]phenol
    • BDBM50007085
    • 22568-49-6
    • SCHEMBL2077031
    • O11065
    • trans-4-Hydroxy-b-nitrostyrene
    • (E)-1-hydroxy-4-(2-nitrovinyl)benzene
    • p-hydroxy w-nitrostyrene
    • NSC 81594
    • 4-Hydroxy- beta -nitrostyrene
    • trans-4-Hydroxy- beta -nitrostyrene
    • 3179-08-6
    • 4-(2-nitrovinyl)phenol
    • CHEMBL307481
    • Phenol, p-(2-nitrovinyl)-
    • MDL: MFCD00060551
    • Inchi: 1S/C8H7NO3/c10-8-3-1-7(2-4-8)5-6-9(11)12/h1-6,10H/b6-5+
    • InChI Key: CTJKRKMPTRJAIT-AATRIKPKSA-N
    • SMILES: OC1C=CC(/C=C/[N+](=O)[O-])=CC=1

Computed Properties

  • Exact Mass: 165.042593085g/mol
  • Monoisotopic Mass: 165.042593085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66Ų
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Yellowish brown powder
  • Density: 1.320±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 167-171 °C (lit.)
  • Solubility: Dissolution (40 g/l) (25 º C),
  • Solubility: Not determined

4-(2-nitroethenyl)phenol Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
  • Risk Phrases:22

4-(2-nitroethenyl)phenol Pricemore >>

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